Pyridine carboxaldehydes
Pyridine carboxaldehydes are a class of organic compounds featuring an aromatic pyridine ring with a carboxaldehyde functional group (-CO-CHO) attached. These compounds possess unique chemical properties due to the combination of the electron-donating nature of the pyridine ring and the electrophilic character of the aldehyde functionality. Pyridine carboxaldehydes are versatile intermediates in organic synthesis, often utilized for the formation of various functional groups via condensation reactions or as precursors in Friedel-Crafts acylation processes. Their ability to participate in both nucleophilic and electrophilic reactions makes them valuable reagents in the preparation of heterocyclic compounds, pharmaceuticals, and other complex organic molecules. Additionally, these compounds can exhibit interesting spectroscopic properties, making them useful in analytical chemistry for identification purposes.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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5-Methyl-6-methylsulfanyl-pyridine-3-carbaldehyde | 1289077-74-2 | C8H9NOS |
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5-Hydroxynicotinaldehyde | 1060804-48-9 | C6H5NO2 |
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5-formyl-6-methoxy-2,4-dimethylpyridine-3-carbonitrile | 531521-30-9 | C10H10N2O2 |
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5-Bromo-6-fluoropyridine-2-carbaldehyde | 1227583-93-8 | C6H3BrFNO |
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N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 | C12H16N2O2 |
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5-(1,3,4-Thiadiazol-2-yl)nicotinaldehyde | 1346687-64-6 | C8H5N3OS |
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5H,6H,7H-cyclopenta[c]pyridine-4-carbaldehyde | 1368343-79-6 | C9H9NO |
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2-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde | 1695335-92-2 | C11H14N2O2 |
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2-Chloro-5-(difluoromethyl)-4-nitropyridine-3-carboxaldehyde | 1806896-93-4 | C7H3ClF2N2O3 |
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4-ethyl-2-methylpyridine-3-carbaldehyde | 168072-33-1 | C9H11NO |
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4. Front cover
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